Cas no 1170137-26-4 (N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide)

• Product Name: N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide
• CAS No: 1170137-26-4
• MF: C₁₂H₁₃N₇O₂
• MW: 287.277320623398
• CID: 5752858
• PubChem ID: 25835761
• Update Time: 2025-06-03

N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• F5086-0257
• 1170137-26-4
• VU0634083-1
• AKOS024496001
• N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide
• N-(5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide
• N-[5-(2,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-2-methylpyrazole-3-carboxamide

• Inchi： 1S/C12H13N7O2/c1-7-6-9(19(3)17-7)11-15-16-12(21-11)14-10(20)8-4-5-13-18(8)2/h4-6H,1-3H3,(H,14,16,20)
• InChI Key： NRRLXJIIZGCWPS-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1=CC(C)=NN1C)NC(C1=CC=NN1C)=O

Computed Properties

• Exact Mass: 287.11307268g/mol
• Monoisotopic Mass: 287.11307268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide

Introduction to N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 1170137-26-4)

N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1170137-26-4, represents a convergence of heterocyclic chemistry and medicinal innovation. Its molecular architecture incorporates multiple heterocyclic rings, including pyrazole and oxadiazole moieties, which are well-known for their biological activity and potential therapeutic applications.

The compound's structure is characterized by a central pyrazole ring substituted with a 1,3-dimethyl group at the 1-position and an amide functional group at the 5-position. This amide group is further connected to a 1,3,4-oxadiazole ring, which is linked to another pyrazole ring through a nitrogen atom at the 2-position of the oxadiazole. This intricate arrangement of heterocyclic units suggests a high degree of molecular complexity and versatility, which may contribute to its pharmacological profile.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The combination of pyrazole and oxadiazole in N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide is particularly noteworthy, as both scaffolds have demonstrated efficacy in various biological assays. Pyrazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties, while oxadiazole derivatives have shown promise in inhibiting enzymes involved in cancer progression and infectious diseases.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have investigated its interaction with various biological targets, including enzymes and receptors that play critical roles in disease pathways. For instance, the oxadiazole moiety has been shown to exhibit inhibitory activity against certain kinases and proteases, which are often overexpressed in cancer cells. The pyrazole ring may contribute to additional interactions by modulating the compound's solubility and bioavailability.

One of the most compelling aspects of N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide is its potential as a lead compound for drug discovery. Its complex structure provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility is particularly valuable in the development of targeted therapies, where precise modulation of biological activity is essential.

In addition to its therapeutic applications, this compound has also attracted interest from the academic community for its synthetic utility. The presence of multiple reactive sites makes it a valuable intermediate in organic synthesis, enabling the construction of more complex molecules with tailored biological activities. Researchers have leveraged its structure to develop novel synthetic methodologies that could be applied to other heterocyclic compounds.

The synthesis of N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-y]l]-1-methyl-lH-pyrazole-S-carboxamide involves multiple steps that highlight the challenges and opportunities inherent in heterocyclic chemistry. Key synthetic strategies include condensation reactions to form the pyrazole and oxadiazole rings, followed by functional group transformations to introduce the amide moiety. These steps require careful optimization to ensure high yield and purity.

The compound's solubility profile has been a focus of investigation due to its impact on formulation development. While the presence of polar functional groups like the amide enhances water solubility compared to purely hydrophobic heterocycles, further modifications may be necessary to achieve optimal bioavailability. Researchers have explored various strategies to improve solubility without compromising biological activity.

Evaluation of N-[5-(l ,3-dimethyl-lH-pyrazol-S -yl)-l ,3 ,4 -oxadiazol -2 -yl] -l-methyl-lH-pyrazole-S-carboxamide in preclinical models has provided insights into its potential therapeutic applications. In vitro studies have demonstrated inhibitory effects on several targets relevant to cancer biology and inflammation. These findings have prompted further investigation into its efficacy in animal models and its potential for clinical translation.

The compound's interaction with biological targets has been studied using computational methods such as molecular docking simulations. These simulations have helped researchers predict binding affinities and identify key interactions that contribute to its biological activity. By integrating experimental data with computational predictions, scientists can gain a deeper understanding of how this compound exerts its effects at the molecular level.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists、biologists、pharmacologists，and clinicians。N-[5-(l ,3-dimethyl-lH-pyrazol-S -yl)-l ,3 ,4 -oxadiazol -2 -yl] -l-methyl-lH-pyr az ole-S-carboxamide exemplifies this collaborative approach by combining structural innovation with rigorous biological evaluation。Its unique properties make it a promising candidate for further development，and ongoing research continues to uncover new possibilities for its application。